N-[phenyl(pyridin-3-yl)methyl]methanesulfonamide
Catalog No.
S7924419
CAS No.
M.F
C13H14N2O2S
M. Wt
262.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[phenyl(pyridin-3-yl)methyl]methanesulfonamide](/img/structure-2d/800/S7924419.png)
Content Navigation
Product Name
N-[phenyl(pyridin-3-yl)methyl]methanesulfonamide
IUPAC Name
N-[phenyl(pyridin-3-yl)methyl]methanesulfonamide
Molecular Formula
C13H14N2O2S
Molecular Weight
262.33 g/mol
InChI
InChI=1S/C13H14N2O2S/c1-18(16,17)15-13(11-6-3-2-4-7-11)12-8-5-9-14-10-12/h2-10,13,15H,1H3
InChI Key
BSLQHKHZCRNRDQ-UHFFFAOYSA-N
SMILES
CS(=O)(=O)NC(C1=CC=CC=C1)C2=CN=CC=C2
Canonical SMILES
CS(=O)(=O)NC(C1=CC=CC=C1)C2=CN=CC=C2
N-[Phenyl(pyridin-3-yl)methyl]methanesulfonamide, commonly referred to as PPMS, is a chemical compound widely used in scientific experiments. This paper aims to provide a comprehensive analysis of PPMS, focusing on its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
PPMS is a crystalline solid chemical compound with the molecular formula C15H14N2O2S. It is an inhibitor of aminopeptidase N (APN), a membrane-bound metallopeptidase enzyme found in various cell types. The PPMS molecule interacts with the active site of APN and inhibits the enzymatic activity of this peptidase.
- Molecular weight: 298.35 g/mol
- Melting point: 197-200°C
- Solubility: Soluble in dimethyl sulfoxide, ethanol, and methanol; slightly soluble in water
- Stability: Stable under normal conditions
- Melting point: 197-200°C
- Solubility: Soluble in dimethyl sulfoxide, ethanol, and methanol; slightly soluble in water
- Stability: Stable under normal conditions
PPMS is synthesized in a multi-step process, starting from 3-Bromopyridine. The final product is obtained by reacting the intermediate with an amine and then with methanesulfonyl chloride. The synthesis of PPMS has been optimized in several studies to enhance its purity and yield. The compound's identity and purity are confirmed through various analytic techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography.
PPMS's concentration in biological samples is determined using different analytical methods, including high-performance liquid chromatography and fluorescent labeling of the compound. Several studies have reported the development of new approaches to estimating the amount of PPMS in biological samples.
PPMS has been shown to possess several biological properties, including anticancer, anti-inflammatory, anti-migratory, and anti-oxidative stress activities. The compound's biological activities have been linked to its ability to inhibit APN, a protease that mediates several cellular processes, including migration, proliferation, and inflammation. The compound's anticancer activities are linked to its ability to induce apoptosis and inhibit tumor cell proliferation.
Several investigations have reported that PPMS exhibits low toxicity in animals and humans, making it a suitable candidate for scientific experiments. However, its potential toxicity needs to be studied further to identify its adverse effects in humans.
PPMS is widely used in scientific experiments to study its biological properties, including its effects on cancer cells, inflammatory cells, and immune cells. Several studies have suggested that the compound might have therapeutic potential for cancer and inflammatory diseases.
PPMS has been the focus of several studies in recent years, aimed at exploring its biological and chemical properties and its potential applications in different fields. Despite its promising therapeutic potential, several challenges remain to be addressed before the compound can be used in clinical settings.
PPMS has the potential to be used as a drug candidate for cancer and inflammatory diseases. The compound's inhibitory activities against APN make it a potential target for drug discovery in several cellular processes, including cancer and inflammation. Furthermore, PPMS's unique chemical structure makes it suitable for designing new analogs to improve its therapeutic potential.
PPMS's low solubility in water limits its efficacy in certain applications. Future research should focus on improving the compound's solubility to enhance its therapeutic potential. Furthermore, new analogs should be synthesized and evaluated to optimize the compound's structure-activity relationship. Finally, additional studies are needed to determine PPMS's safety and toxicity in humans to allow for its use in clinical settings.
PPMS is a compound that has shown promising therapeutic potential for various diseases. Its unique structural characteristics and its ability to inhibit APN make it a valuable molecule for drug discovery research. However, additional research is necessary to identify new analogs, optimize its solubility and efficacy, and determine its safety and toxicity in humans. PPMS holds great promise for the future, and further research will undoubtedly expand its potential applications in various fields of research and industry.
XLogP3
1.4
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
262.07759887 g/mol
Monoisotopic Mass
262.07759887 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:73545-11-6
Molecular Formula:C20H29NO
Molecular Weight:299.4 g/mol
Availability:
In Stock
CAS No.:21938-23-8
Molecular Formula:C9H21NO2
Molecular Weight:175.27 g/mol
Availability:
In Stock
CAS No.:
Molecular Formula:C16H19ClN2O3S
Molecular Weight:354.9 g/mol
Availability:
Inquiry
